Acetylacetone

Specification

• Description: Acetylacetone is a β-diketone, which contains two carbonyl groups and one active methylene group.; Acetylacetone is a chelating ligand and forms organometallic complexes that are used as gasoline additives, lubricant additives, driers for varnishes and printer′s inks, fungicides, insecticides and colors. It is a selective extraction reagent for determination of molybdenum in ferrous materials.; EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.; Acetylacetone is a beta-diketone that is pentane in which the hydrogens at positions 2 and 4 are replaced by oxo groups. It is a conjugate acid of an acetylacetonate.; , also known as acetylacetone or acac, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. Outside of the human body, can be found in papaya. This makes a potential biomarker for the consumption of this food product.; Pentane-2,4-dione appears as a colorless or yellow colored liquid. Less dense than water. Vapors are heavier than air. Used as a solvent in paints and varnishes.
• CAS No.: 123-54-6
• Molecular Formula: C5H8O2; CH3COCH2COCH3; C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: pentane-2,4-dione
• Standard InChI: InChI=1S/C5H8O2/c1-4(6)3-5(2)7/h3H2,1-2H3
• Standard InChI Key: YRKCREAYFQTBPV-UHFFFAOYSA-N
• Impurities: The purity of the substance exceeds 99%. Known impurities are water (0.1%), hexane-2,5-dione (0.1%), acetic acid (0.05%) and isopropenyl acetate (0.03%).
• SMILES: CC(=O)CC(=O)C
• Canonical SMILES: CC(=O)CC(=O)C
• Boiling Point: 284.7 °F at 760 mm Hg (USCG, 1999); 138.0 °C; 138 °C; 140 °C; 284.7°F
• Colorform: Colorless or slightly yellow liquid; Mobile, colorless or yellowish liquid; when cooled, solidifies to lustrous, pearly spangles. The liquid is affected by light, turning brown and forming resins.
• Flash Point: 93 °F (USCG, 1999); 38 °C (100 °F) - closed cup; 105 °F - open cup; 93 °F (34 °C) (Closed cup); 34 °C c.c.; 93°F
• Melting Point: -10.3 °F (USCG, 1999); -23.0 °C; -23 °C; -23°C; -10.3°F